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Introduction
NOC-5, a member of the NONOate class of compounds, is a valuable tool for researchers

studying the physiological and pathological roles of nitric oxide (NO). It is a stable nitric oxide-

amine complex that spontaneously releases NO under physiological conditions without the

need for cofactors.[1] This property makes it a useful compound for in vivo studies aiming to

investigate the effects of exogenous NO in various disease models. With a half-life of 93

minutes in phosphate-buffered saline (PBS) at pH 7.4 and 22°C, NOC-5 offers a predictable

and sustained release of NO.[2][3]

These application notes provide a comprehensive guide to the administration of NOC-5 in

rodent models, including detailed protocols for common administration routes, information on

vehicle preparation, and potential applications based on studies with analogous NO donors.

Mechanism of Action: The Nitric Oxide-cGMP
Signaling Pathway
NOC-5, like other NO donors, primarily exerts its biological effects through the activation of the

soluble guanylate cyclase (sGC) pathway. The released NO diffuses into target cells and binds

to the heme moiety of sGC, leading to a conformational change that activates the enzyme.

Activated sGC then catalyzes the conversion of guanosine triphosphate (GTP) to cyclic
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guanosine monophosphate (cGMP). cGMP, in turn, acts as a second messenger, activating

protein kinase G (PKG) and other downstream effectors to mediate a wide range of

physiological responses, including smooth muscle relaxation (vasodilation), neurotransmission,

and modulation of inflammatory processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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